rac-Hesperetin-d3 3'-O-beta-D-Glucuronide
Catalog No.
S14390084
CAS No.
M.F
C22H22O12
M. Wt
481.4 g/mol
Availability
In Stock
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Product Name
rac-Hesperetin-d3 3'-O-beta-D-Glucuronide
IUPAC Name
(2S,3S,4S,5R,6S)-6-[5-(5,7-dihydroxy-4-oxo-2,3-dihydrochromen-2-yl)-2-(trideuteriomethoxy)phenoxy]-3,4,5-trihydroxyoxane-2-carboxylic acid
Molecular Formula
C22H22O12
Molecular Weight
481.4 g/mol
InChI
InChI=1S/C22H22O12/c1-31-12-3-2-8(13-7-11(25)16-10(24)5-9(23)6-15(16)32-13)4-14(12)33-22-19(28)17(26)18(27)20(34-22)21(29)30/h2-6,13,17-20,22-24,26-28H,7H2,1H3,(H,29,30)/t13?,17-,18-,19+,20-,22+/m0/s1/i1D3
InChI Key
PJAUEKWZQWLQSU-PCIWLNESSA-N
Canonical SMILES
COC1=C(C=C(C=C1)C2CC(=O)C3=C(C=C(C=C3O2)O)O)OC4C(C(C(C(O4)C(=O)O)O)O)O
Isomeric SMILES
[2H]C([2H])([2H])OC1=C(C=C(C=C1)C2CC(=O)C3=C(C=C(C=C3O2)O)O)O[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)C(=O)O)O)O)O
XLogP3
0.8
Hydrogen Bond Acceptor Count
12
Hydrogen Bond Donor Count
6
Exact Mass
481.12995637 g/mol
Monoisotopic Mass
481.12995637 g/mol
Heavy Atom Count
34
Dates
Modify: 2024-08-10
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